Cas no 99295-82-6 ((2S)-2-amino-3-cyclopentylpropanoic acid)

(2S)-2-amino-3-cyclopentylpropanoic acid structure
99295-82-6 structure
(2S)-2-amino-3-cyclopentylpropanoic acid
99295-82-6
C8H15NO2
157.2102
MFCD01632069
62054
7000137

(2S)-2-amino-3-cyclopentylpropanoic acid Properties

Names and Identifiers

    • (S)-2-Amino-3-cyclopentylpropanoic acid
    • (S)-2-Aminocyclopentanepropanoic acid
    • H-Cpa-OH
    • (S)-3-Cyclopentylalanine
    • 3-cyclopentane-L-alanine
    • 3-Cyclopentyl-L-alanine
    • Cyclopentanepropanoic acid, a-amino-,(S)-
    • H-L-cycPentAla-OH
    • L-Cyclopentylalanine
    • L-3-Cyclopentylalanine
    • (2S)-2-amino-3-cyclopentylpropanoic acid
    • 3-cyclopentylalanine
    • H-Ala(cPen)-OH
    • (S)-2-Amino-3-cyclopentyl-propionic acid
    • beta-cyclopentyl-l-alanine
    • beta-Cyclopentyl-L-Ala-OH
    • KDYAKYRBGLKMAK-ZETCQYMHSA-N
    • CS-
    • (S)-2-Amino-3-cyclopentylpropionic acid
    • b-Cyclopentyl-L-Ala-OH
    • AKOS012010914
    • (2S)-2-Ammonio-3-cyclopentylpropanoate
    • CHEMBL4091021
    • EN300-171253
    • 99295-82-6
    • MFCD01632069
    • SCHEMBL288282
    • DTXSID40426467
    • (S)-alfa-Amino-cyclopentanepropanoic acid ;3-cyclopentane-L-alanine
    • CS-W008898
    • L-beta-Cyclopentylalanine
    • DS-17831
    • (2~{S})-2-azanyl-3-cyclopentyl-propanoic acid
    • +Expand
    • MFCD01632069
    • KDYAKYRBGLKMAK-ZETCQYMHSA-N
    • 1S/C8H15NO2/c9-7(8(10)11)5-6-3-1-2-4-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m0/s1
    • O([H])C([C@]([H])(C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])N([H])[H])=O

Computed Properties

  • 157.11
  • 2
  • 3
  • 3
  • 157.11
  • 11
  • 141
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • -0.8
  • 63.3

Experimental Properties

  • 1.67890
  • 63.32000
  • 290.5°Cat760mmHg
  • No data available
  • No data available
  • 129.5°C
  • White to Yellow Solid
  • 1.111

(2S)-2-amino-3-cyclopentylpropanoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003AOA-250mg
3-Cyclopentane-L-alanine
99295-82-6 97%
250mg
$19.00 2024-04-19
A2B Chem LLC
AB53002-250mg
3-Cyclopentane-l-alanine
99295-82-6 95%
250mg
$17.00 2024-07-18
Aaron
AR003AWM-100mg
3-Cyclopentane-L-alanine
99295-82-6 98%
100mg
$16.00 2024-07-18
abcr
AB155297-250 mg
L-beta-Cyclopentylalanine, 97%; .
99295-82-6 97%
250MG
€153.40 2022-06-11
Advanced ChemBlocks
M22683-250MG
(S)-3-Cyclopentylalanine
99295-82-6 98%
250MG
$80 2023-07-10
Ambeed
A115914-250mg
H-Cpa-OH
99295-82-6 97%
250mg
$23.0
Apollo Scientific
OR451203-1g
(S)-3-Cyclopentylalanine
99295-82-6 97%
1g
£139.00 2024-07-20
AstaTech
59429-0.25/G
L-3-CYCLOPENTYLALANINE
99295-82-6 97%
0.25g
$49 2023-09-16
Chemenu
CM202204-1g
3-Cyclopentane-L-alanine
99295-82-6 97%
1g
$250
Crysdot LLC
CD21000032-1g
H-Cpa-OH
99295-82-6 97%
1g
$180 2024-07-18

(2S)-2-amino-3-cyclopentylpropanoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:99295-82-6)(2S)-2-amino-3-cyclopentylpropanoic acid
A858481
99%
5g
287.0